Cas no 162339-93-7 (3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid
• CAS No: 162339-93-7
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 2129619
• Update Time: 2025-05-21

3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-4-cyanopyrazol-1-yl)benzoic acid
• 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoic acid
• VUTCQUAPFBCQKK-UHFFFAOYSA-N
• NE54077
• 3-(5-amino-4-cyanopyrazol-1-yl) benzoic acid
• Z55410293
• 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid

• Inchi： 1S/C11H8N4O2/c12-5-8-6-14-15(10(8)13)9-3-1-2-7(4-9)11(16)17/h1-4,6H,13H2,(H,16,17)
• InChI Key： VUTCQUAPFBCQKK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C(=C(C#N)C=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Topological Polar Surface Area: 105

Additional information on 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid

Recent Advances in the Study of 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid (CAS: 162339-93-7)

3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid (CAS: 162339-93-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrazole core and benzoic acid moiety, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times. The study reported a yield of 85% under optimized conditions, marking a significant improvement over traditional methods. The compound's structural integrity was confirmed using NMR spectroscopy and mass spectrometry, ensuring its suitability for further biological evaluation.

In terms of pharmacological activity, 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid has shown promising results as a kinase inhibitor. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on several tyrosine kinases, including EGFR and VEGFR2, which are critical targets in cancer therapy. The compound exhibited IC50 values in the low micromolar range, suggesting its potential as a lead compound for the development of novel anticancer agents. Molecular docking studies further revealed that the pyrazole and benzoic acid moieties play crucial roles in binding to the kinase active sites, providing insights for future structure-activity relationship (SAR) studies.

Beyond its kinase inhibitory properties, recent research has also explored the compound's potential in treating inflammatory diseases. A 2023 study in European Journal of Pharmacology investigated its effects on NF-κB signaling, a key pathway in inflammation. The results indicated that 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid could effectively suppress NF-κB activation in vitro, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in developing anti-inflammatory therapeutics, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid as a therapeutic agent. Pharmacokinetic studies have identified issues related to its solubility and bioavailability, which may limit its clinical applicability. However, recent efforts to formulate the compound as a prodrug or incorporate it into nanoparticle delivery systems have shown encouraging results. A 2023 study in Molecular Pharmaceutics reported that encapsulation of the compound in polymeric nanoparticles significantly improved its solubility and sustained release profile, enhancing its therapeutic potential.

In conclusion, 3-(5-Amino-4-cyano-1H-pyrazol-1-yl)benzoic acid (CAS: 162339-93-7) represents a versatile scaffold with significant promise in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, combined with advances in synthetic and formulation strategies, positions it as a compelling candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of cancer and inflammatory diseases. The continued investigation of this compound may yield novel therapeutics that address unmet medical needs in these areas.